Cas no 1805255-41-7 (5-Amino-2-(difluoromethyl)-3-iodopyridine)

• Product Name: 5-Amino-2-(difluoromethyl)-3-iodopyridine
• CAS No: 1805255-41-7
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4846657
• Update Time: 2025-06-27

5-Amino-2-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-6(8)5-4(9)1-3(10)2-11-5/h1-2,6H,10H2
• InChI Key： UDNFZWHDNXDTSS-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-(difluoromethyl)-3-iodopyridine

Introduction to 5-Amino-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805255-41-7)

5-Amino-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805255-41-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a difluoromethyl substituent, and an iodine atom, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 5-Amino-2-(difluoromethyl)-3-iodopyridine can be represented as follows: C₈H₆F₂IN₂. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, while the iodine atom provides a handle for further chemical modifications and derivatization. These features make it an attractive candidate for drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance the potency and selectivity of drug candidates. The difluoromethyl group in 5-Amino-2-(difluoromethyl)-3-iodopyridine is particularly noteworthy as it can influence the binding affinity and metabolic stability of the molecule. This has been demonstrated in several studies where fluorinated analogs have shown improved pharmacological profiles compared to their non-fluorinated counterparts.

The iodine atom in 5-Amino-2-(difluoromethyl)-3-iodopyridine serves as a versatile functional group for further chemical modifications. Iodine is known for its high reactivity and can be readily replaced by other functional groups through various chemical reactions, such as Suzuki coupling or Sonogashira coupling. This flexibility allows researchers to generate a wide range of derivatives with tailored properties, making it a valuable starting material in synthetic chemistry.

The biological activities of 5-Amino-2-(difluoromethyl)-3-iodopyridine have been extensively studied, with a particular focus on its potential as an inhibitor of specific enzymes and receptors. One notable application is its use as an inhibitor of histone deacetylases (HDACs), which are key regulators of gene expression and have been implicated in various diseases, including cancer. Studies have shown that compounds with similar structures exhibit potent HDAC inhibitory activity, suggesting that 5-Amino-2-(difluoromethyl)-3-iodopyridine may have therapeutic potential in this area.

Beyond HDAC inhibition, 5-Amino-2-(difluoromethyl)-3-iodopyridine has also been explored for its anti-inflammatory properties. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and chemokines, which can lead to tissue damage and chronic inflammation. Research has indicated that compounds with similar structural features can modulate the activity of key inflammatory mediators, such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). This suggests that 5-Amino-2-(difluoromethyl)-3-iodopyridine may have applications in the treatment of inflammatory disorders.

The pharmacokinetic properties of 5-Amino-2-(difluoromethyl)-3-iodopyridine are another important aspect of its evaluation as a potential drug candidate. Studies have shown that compounds with similar structures exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, the presence of the difluoromethyl group can enhance metabolic stability and reduce the risk of rapid degradation in vivo. Additionally, the iodine atom can influence the lipophilicity and solubility of the molecule, which are critical factors for achieving optimal bioavailability.

In preclinical studies, 5-Amino-2-(difluoromethyl)-3-iodopyridine has demonstrated promising results in various disease models. For instance, it has shown efficacy in inhibiting tumor growth in xenograft models of cancer and reducing inflammation in animal models of inflammatory diseases. These findings highlight its potential as a lead compound for further development into therapeutic agents.

The safety profile of 5-Amino-2-(difluoromethyl)-3-iodopyridine is also an important consideration for its potential clinical use. Preclinical toxicity studies have generally shown that compounds with similar structures are well-tolerated at therapeutic doses. However, further investigations are needed to fully characterize its safety profile and identify any potential adverse effects.

In conclusion, 5-Amino-2-(difluoromethyl)-3-iodopyridine (CAS No. 1805255-41-7) is a promising compound with a unique combination of structural features that make it an attractive candidate for drug discovery and development. Its potential applications as an HDAC inhibitor and anti-inflammatory agent highlight its therapeutic value. Ongoing research continues to explore its biological activities and pharmacological properties, paving the way for its potential use in treating various diseases.